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Compound of Interest

Compound Name: 13-Oxo-ODE-d3

Cat. No.: B12369083

Get Quote

This guide provides crucial safety and logistical information for the handling of 13-Oxo-ODE-
d3. The content herein is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper disposal. 13-Oxo-ODE-d3 is

supplied as a solution in acetonitrile, and as such, the handling precautions for acetonitrile are

of primary importance.[1] The toxicological properties of 13-Oxo-ODE-d3 itself have not been

fully investigated, and therefore, it should be handled as a potentially hazardous substance.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary immediate hazards are associated with the solvent, acetonitrile, which is

flammable and toxic.[2][3] It can be hazardous if swallowed, inhaled, or absorbed through the

skin, with over-exposure potentially leading to severe health issues.[2] Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Standard Purpose

Hand Protection

Chemical-resistant

gloves (double gloving

with nitrile or

neoprene is

recommended).

EN 374

To prevent skin

contact. Gloves must

be inspected prior to

use and disposed of

properly after

handling.[2]

Eye and Face

Protection

Tightly fitting safety

goggles and a face

shield.

EN 166 (EU) or

NIOSH (US)

approved.

To protect eyes and

face from splashes.

Skin and Body

Protection

Flame-retardant and

impervious lab coat or

protective clothing.

---

To protect skin and

personal clothing from

contamination.

Respiratory Protection

A full-face respirator is

recommended if

ventilation is

inadequate or if

exposure limits are

exceeded.

NIOSH (US) or EN

149 (EU) approved.

To prevent inhalation

of vapors or aerosols.

Operational Plan: Handling and Storage
All handling of 13-Oxo-ODE-d3 in acetonitrile must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Step-by-Step Handling Protocol:

Preparation:

Ensure a certified laboratory chemical fume hood is operational.

Verify that an emergency safety shower and eyewash station are accessible and have

been recently tested.

Never work alone when handling this compound.
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Prepare all necessary equipment and reagents within the designated work area (e.g.,

chemical fume hood).

Handling:

Wear all PPE as specified in Table 1.

Conduct all manipulations, including weighing, transferring, and dilutions, within the

chemical fume hood to minimize inhalation exposure.

Use non-sparking tools and explosion-proof equipment due to the flammability of

acetonitrile.

Avoid the formation of aerosols.

Storage:

Store the 13-Oxo-ODE-d3 solution at -80°C in a tightly sealed container, as

recommended.

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.

Keep the container in a secondary containment to prevent spills.

Diagram 1: Experimental Workflow for Handling 13-Oxo-ODE-d3
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Caption: Workflow for the safe handling and processing of 13-Oxo-ODE-d3.

Disposal Plan
Waste containing 13-Oxo-ODE-d3 and acetonitrile must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste solutions containing 13-Oxo-ODE-d3 and acetonitrile in a dedicated,

clearly labeled, and tightly sealed hazardous waste container.

The container must be compatible with acetonitrile.

Label the container with "Hazardous Waste," "Acetonitrile," and the date of accumulation.
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Storage of Waste:

Store the waste container in a designated satellite accumulation area (SAA) that is cool,

well-ventilated, and away from ignition sources.

Ensure the waste container is in secondary containment.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal service.

Do not dispose of acetonitrile-containing waste down the drain.

The first rinse of any glassware that contained the substance should be collected as

hazardous waste.

Diagram 2: Waste Disposal Logical Relationship
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Caption: Logical flow for the proper disposal of 13-Oxo-ODE-d3 waste.

Emergency Procedures
Table 2: First-Aid Measures
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Exposure Route Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.

Spill Response:

Small Spills (less than 100ml):

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

Collect the absorbed material and place it in a sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Large Spills:

Evacuate the area immediately.

Remove all sources of ignition.
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Ensure the area is well-ventilated.

Contact your institution's EHS or emergency response team for cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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